Cas no 2344679-84-9 (4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine)

• Product Name: 4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine
• CAS No: 2344679-84-9
• MF: C₉H₈BrF₂N
• MW: 248.067328453064
• CID: 5979479
• PubChem ID: 139022647
• Update Time: 2025-06-23

4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,2-difluoro-2,3-dihydro-1H-inden-1-amine
• 2344679-84-9
• 4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine
• EN300-7425999

• Inchi： 1S/C9H8BrF2N/c10-7-3-1-2-5-6(7)4-9(11,12)8(5)13/h1-3,8H,4,13H2
• InChI Key： LALLDCNBFLFZEB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC(C2N)(F)F

Computed Properties

• Exact Mass: 246.98082g/mol
• Monoisotopic Mass: 246.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine

4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine: A Comprehensive Overview

The compound 4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine (CAS No 2344679-84-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines bromine and fluorine substituents on a dihydroindene backbone. The presence of these halogens imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery and materials synthesis. The bromine and fluorine atoms in this compound play pivotal roles in modulating its reactivity and stability. For instance, bromine's electron-withdrawing effects can enhance the molecule's electrophilic character, while fluorine's electronegativity can influence its ability to participate in hydrogen bonding or other non-covalent interactions. These properties make 4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine a promising candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of this compound involves a series of carefully designed reactions that ensure high purity and yield. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct the dihydroindene framework. The use of modern catalytic systems has further streamlined the synthesis process, enabling the production of this compound on a larger scale for industrial applications.

In terms of applications, 4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amine has shown remarkable potential in the field of medicinal chemistry. Its structure allows for easy functionalization at specific positions, facilitating the design of bioactive molecules with tailored pharmacokinetic profiles. For example, derivatives of this compound have been explored as inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

Moreover, the compound's electronic properties make it an attractive candidate for use in organic electronics. The presence of halogens can influence the molecule's charge transport characteristics, rendering it suitable for applications in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound with unprecedented accuracy, further accelerating its integration into cutting-edge technologies.

The study of 4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amines has also contributed significantly to our understanding of halogen bonding and its role in molecular recognition. This phenomenon has been extensively investigated using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed novel insights into how halogens can be utilized to design supramolecular assemblies with unique structural features.

In conclusion, 4-Bromo-2,2-difluoro-1,3-dihydroinden-1-amines (CAS No 2344679-84-) represents a versatile building block with immense potential across multiple disciplines. Its distinctive chemical properties and diverse applications underscore its importance in contemporary research and development efforts. As new methodologies emerge and our understanding of halogen chemistry deepens, this compound is poised to play an even more prominent role in shaping the future of science and technology.